Cas no 1445951-78-9 (tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate)

tert-Butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate is a chiral spirocyclic compound featuring a unique 1-oxa-7-azaspiro[4.4]nonane scaffold. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for the secondary amine, enhancing stability during synthetic manipulations. The (3S,5S)-3-hydroxyl group introduces a stereocenter, making this compound valuable for asymmetric synthesis and pharmaceutical applications. Its rigid spirocyclic structure contributes to conformational constraint, which can improve binding affinity in drug design. The rel prefix indicates the relative stereochemistry, offering flexibility in enantioselective transformations. This intermediate is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and peptidomimetics, due to its balanced hydrophilicity and structural diversity.

tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate structure

1445951-78-9 structure

Product Name:tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

CAS No:1445951-78-9

MF:C₁₂H₂₁NO₄

MW:243.29944396019

CID:4600302

Update Time:2025-07-02

tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.4]Nonane-7-Carboxylate
- Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.4]Nonane-7-Carboxylate(WX101530)
- tert-Butyl (3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
- tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
- Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-5-4-12(8-13)6-9(14)7-16-12/h9,14H,4-8H2,1-3H3/t9-,12-/m1/s1
- InChI Key： QMWZANYLPBQFME-BXKDBHETSA-N
- SMILES： O1[C@]2(CCN(C(OC(C)(C)C)=O)C2)C[C@@H](O)C1

tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00217-100MG	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	95%	100MG	￥ 2,428.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00217-250MG	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	95%	250MG	￥ 3,887.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00217-500MG	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	95%	500MG	￥ 6,474.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00217-1G	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	95%	1g	￥ 9,708.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00217-5G	tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	95%	5g	￥ 29,125.00	2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109482-100mg	tert-Butyl (3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	97%	100mg	￥3178	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109482-250mg	tert-Butyl (3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	97%	250mg	￥5936	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109482-500mg	tert-Butyl (3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	97%	500mg	￥8475	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109482-1g	tert-Butyl (3S,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	97%	1g	￥14827	2023-04-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00833908-1g	tert-Butyl (3R,5R)-rel-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate	1445951-78-9	97%	1g	￥7862.0	2023-04-01